Cas no 116-09-6 (1-hydroxypropan-2-one)

Hydroxyacetone: colorless liquid. Freezing point -17 ℃, boiling point 145-146 ℃, 96-97 ℃ (20KPa). Soluble in water; Ethanol; Ether. Present in beer; Tobacco; In honey. This product is unstable. Methanol can be added to stabilize the base< Br>

1-hydroxypropan-2-one structure

Product Name:1-hydroxypropan-2-one

CAS No:116-09-6

Molecular Formula:C₃H₆O₂

Molecular Weight:74.0785

MDL:MFCD00004669

CID:35818

PubChem ID:8299

1-hydroxypropan-2-one Properties

Names and Identifiers

- hydroxyacetone
- 1-hydroxy-2-propanon
- 1-Hydroxyacetone
- 1-hydroxy-propan-2-one
- 1-hydroxypropan-2-one
- 2-oxopropanol
- acetylmethanol
- alpha-hydroxyacetone
- Acetol
- Hydroxy-2-propanone
- Hydroxyacetone, technical
- 1-Hydroxy-2-propanone
- CH3C(O)CH2OH
- Hydroxyaceton
- Acetomethanol
- ACETYL CARBINOL
- Hydroxypropanone
- Acetone alcohol
- 2-Propanone, 1-hydroxy-
- Methanol, acetyl-
- Pyruvinalcohol
- Methylketol
- Pyruvic alcohol
- monohydroxyacetone
- Hydroxymethyl methyl ketone
- 2-Ketopropyl alcohol
- XLSMFKSTNGKWQX-UHFFFAOYSA-N
- 7I7YM0835W
- Hydroxyacetone, t
- Hydroxyacetone,
- +Expand
- MDL： MFCD00004669
- InChIKey： XLSMFKSTNGKWQX-UHFFFAOYSA-N
- Inchi： 1S/C3H6O2/c1-3(5)2-4/h4H,2H2,1H3
- SMILES： O([H])C([H])([H])C(C([H])([H])[H])=O
- BRN： 0605368

Computed Properties

Exact Mass: 74.03680
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 74.036779
Heavy Atom Count: 5
Complexity: 40.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.7
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 37.3
Molecular Weight: 74.08

Experimental Properties

LogP: -0.43230
PSA: 37.30000
Merck: 14,65
Refractive Index: n20/D 1.425(lit.)
Water Partition Coefficient: Miscible with water, alcohol and ether.
Boiling Point: 145-146 °C(lit.)
Melting Point: −17 °C (lit.)
Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
FEMA: 4462 | HYDROXYACETONE
Solubility: water: miscible
Color/Form: Colorless irritant liquid with fragrance. It is found in beer, tobacco and honey.
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids. Protect from moisture - hygroscopic.
Solubility: Soluble in water, ethanol and diethyl ether.
Sensitiveness: Hygroscopic
Density: 1.082 g/mL at 25 °C(lit.)
Refractive Index: 1.419-1.430

1-hydroxypropan-2-one Security Information

Symbol: GHS02
RTECS：UC2800000
WGK Germany：1
Safety Term：3
Safety Instruction： S23-S24/25
Packing Group：III
Packing Group：III
Hazard Level：3
Hazardous Material transportation number：UN 1224 3/PG 3
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P312-P403+P235-P501
Prompt：warning
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 2017/10/16
Signal Word：Warning
TSCA：Yes
HazardClass：3

1-hydroxypropan-2-one Customs Data

HS CODE：29144090
Customs Data：

China Customs Code:
2914400090

Overview:

2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-hydroxypropan-2-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000HWA-25g	2-Propanone, 1-hydroxy-	116-09-6	97% contains ≤500 ppm sodium carbonate as stabilizer	25g	$7.00
A2B Chem LLC	AA22394-25g	Hydroxyacetone	116-09-6	97% contains ≤500 ppm sodium carbonate as stabilizer	25g	$7.00	2024-04-20
Aaron	AR000I4M-25g	2-Propanone, 1-hydroxy-	116-09-6	97%	25g	$6.00
abcr	AB171537-100g	Hydroxyacetone, 95%; .	116-09-6	95%	100g	€55.60
Ambeed	A244029-25g	Hydroxyacetone	116-09-6	97% contains ≤500 ppm sodium carbonate as stabilizer	25g	$9.0
Apollo Scientific	OR17702-100g	Hydroxyacetone	116-09-6		100g	£35.00	2023-08-31
Chemenu	CM342298-100g	Hydroxyacetone	116-09-6	95%+	100g	$86	2022-09-30
ChemScence	CS-0017823-100g	Hydroxyacetone	116-09-6	≥98.0%	100g	$60.0	2022-04-28
Enamine	EN300-20541-0.05g	1-hydroxypropan-2-one	116-09-6	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D759863-500g	2-Propanone, 1-hydroxy-	116-09-6	90%	500g	$180	2022-09-08

1-hydroxypropan-2-one Synthesis

Synthetic Circuit 1

124-38-9

116-09-6

67-64-1

57-55-6

74-82-8

630-08-0

74-85-1

64-17-5

71-23-8

107-22-2

141-46-8

75-07-0

71-50-1

107-21-1

123-38-6

71-47-6

67-56-1

Reaction Conditions

1.1R:KHCO3, S:H2O, pH 6.8

Reference

: Mechanistic Insights into the Formation of Hydroxyacetone, Acetone, and 1,2-Propanediol from Electrochemical CO2 Reduction on Copper

By da Silva, Alisson H. M. et al, Journal of the American Chemical Society, 2023, 145(28), 15343-15352

1-hydroxypropan-2-one Preparation Products

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Cas no 116-09-6 (1-hydroxypropan-2-one)

1-hydroxypropan-2-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-hydroxypropan-2-one Security Information

1-hydroxypropan-2-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-hydroxypropan-2-one Price

1-hydroxypropan-2-one Synthesis

Synthetic Circuit 1

1-hydroxypropan-2-one Preparation Products

1-hydroxypropan-2-one Suppliers

1-hydroxypropan-2-one Related Literature

Related Categories

116-09-6 (1-hydroxypropan-2-one) Related Products